Cas no 1156926-61-2 (1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one)

• Product Name: 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one
• CAS No: 1156926-61-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5265938
• Update Time: 2025-05-21

1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(decahydroisoquinolin-2-yl)prop-2-en-1-one
• 1-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-(octahydro-2(1H)-isoquinolinyl)-
• 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one

• Inchi： 1S/C12H19NO/c1-2-12(14)13-8-7-10-5-3-4-6-11(10)9-13/h2,10-11H,1,3-9H2
• InChI Key： CHSMIYCMKWULLX-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC2CCCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one

Exploring the Versatile Applications of 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one (CAS No. 1156926-61-2) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one (CAS No. 1156926-61-2) has emerged as a compound of significant interest. This structurally unique molecule, featuring a decahydroisoquinoline scaffold coupled with a prop-2-en-1-one moiety, presents intriguing possibilities for researchers across multiple disciplines. Its molecular formula C12H19NO and molecular weight of 193.29 g/mol make it a mid-sized organic compound with balanced physicochemical properties.

The growing demand for 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one in pharmaceutical research stems from its potential as a building block for drug discovery. Many researchers are investigating how this compound's decahydroisoquinoline core might interact with biological targets, particularly in neurological applications. The presence of the prop-2-en-1-one group adds reactivity that could be valuable in medicinal chemistry strategies, making it a frequent subject in recent scientific literature.

From a synthetic chemistry perspective, 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one offers several advantages. Its stability under various conditions makes it suitable for diverse chemical transformations, while the decahydroisoquinoline structure provides stereochemical complexity that's valuable in asymmetric synthesis. Current research trends show increasing interest in using this compound as a chiral auxiliary or as a precursor for more complex molecular architectures.

The compound's potential extends beyond pharmaceuticals into materials science. The prop-2-en-1-one functionality makes 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one a candidate for polymerization studies or as a component in specialty coatings. Researchers are particularly interested in how the decahydroisoquinoline moiety might influence the thermal stability and mechanical properties of resulting materials.

Analytical characterization of 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. The compound's well-defined structure (CAS No. 1156926-61-2) allows for clear identification and purity assessment, which is crucial for research applications. Recent advances in analytical instrumentation have made quality control of such compounds more precise and efficient.

Storage and handling recommendations for 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one follow standard organic compound protocols. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained. The compound's stability profile makes it relatively easy to work with, contributing to its growing popularity in research settings.

The commercial availability of 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one (CAS No. 1156926-61-2) has improved in recent years, with several specialty chemical suppliers now offering it in various quantities. Pricing trends reflect increasing demand, particularly from pharmaceutical and academic research sectors. Current market analysis suggests steady growth in applications for this versatile compound.

Future research directions for 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one may explore its potential in green chemistry applications. The compound's structural features could make it valuable in catalytic systems or as a template for environmentally friendly synthetic routes. These possibilities align well with current industry trends toward sustainable chemistry practices.

For researchers considering working with 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one, it's worth noting that several synthetic protocols have been published in recent years. The compound can be prepared through various routes, allowing flexibility based on available starting materials and equipment. Optimization of these synthetic methods remains an active area of investigation in organic chemistry laboratories worldwide.

In conclusion, 1-(Decahydroisoquinolin-2-yl)prop-2-en-1-one (CAS No. 1156926-61-2) represents an exciting intersection of structural complexity and functional versatility in organic chemistry. Its decahydroisoquinoline core combined with the reactive prop-2-en-1-one group creates numerous possibilities for innovation across chemical research and development. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in multiple fields of chemistry and materials science.